![molecular formula C18H22N2O2 B1384948 N-(4-Amino-2-methylphenyl)-2-isobutoxybenzamide CAS No. 1020057-77-5](/img/structure/B1384948.png)
N-(4-Amino-2-methylphenyl)-2-isobutoxybenzamide
Overview
Description
N-(4-Amino-2-methylphenyl)-2-isobutoxybenzamide, also known as NAMIB, is a synthetic compound that is used in the scientific research field. It has been studied for its potential applications in the biomedical field and its potential to be used in laboratory experiments. NAMIB is a small molecule that has a unique structure and is highly soluble in water. It is a structural analog of the natural product 4-aminobenzamide and can be used to study its biological effects. NAMIB has been studied for its potential to be used in the treatment of various diseases, including cancer, diabetes, and inflammation.
Scientific Research Applications
Biosensor Development
- A biosensor based on a modified carbon paste electrode incorporating N-(4-hydroxyphenyl)-3,5-dinitrobenzamide-FePt/CNTs nanocomposite was developed. This biosensor is particularly sensitive in determining glutathione and piroxicam, showcasing the potential utility of N-(4-Amino-2-methylphenyl)-2-isobutoxybenzamide derivatives in electrochemical sensors (Karimi-Maleh et al., 2014).
Anticonvulsant Properties
- Several 4-nitro-N-phenylbenzamides, closely related to this compound, exhibited significant anticonvulsant properties, with some compounds being particularly effective in maximal electroshock-induced seizure tests (Bailleux et al., 1995).
Environmental Remediation
- A study utilized N-(((2-((2-aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide/hydrous zirconium oxide composite for removing Ni(II) from aqueous solutions, indicating the potential of this compound derivatives in environmental clean-up processes (Rahman & Nasir, 2019).
Cancer Treatment
- Some derivatives of this compound, such as (+)-N-(3-aminopropyl)-N-[1-(5-benzyl-3-methyl-4-oxo-[1,2]thiazolo[5,4-d]pyrimidin-6-yl)-2-methylpropyl]-4-methylbenzamide (AZD4877), have been identified as potent inhibitors of kinesin spindle protein, demonstrating potential as anticancer agents (Theoclitou et al., 2011).
Molecular Interactions and Properties
- Derivatives of this compound have been explored for their fluorescence properties and molecular interactions. For instance, the fluorescence enhancement of trans-4-aminostilbene by N-phenyl substitutions indicates a potential application in photochemical studies (Yang, Chiou, & Liau, 2002).
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-2-(2-methylpropoxy)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-12(2)11-22-17-7-5-4-6-15(17)18(21)20-16-9-8-14(19)10-13(16)3/h4-10,12H,11,19H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKXCZDNTULQIBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)C2=CC=CC=C2OCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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